Cas no 891-87-2 (2,5-bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole)

2,5-bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole structure
891-87-2 structure
Product Name:2,5-bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole
CAS No:891-87-2
MF:C6F10N2O
MW:306.061036109924
CID:1938356
PubChem ID:246793
Update Time:2025-04-21

2,5-bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2,5-bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole
    • CTK5G2614
    • NCIOpen2_007823
    • NSC60317
    • 2,5-bis-pentafluoroethyl-[1,3,4]oxadiazole
    • 2,5-Bis-perfluoraethyl-1,3,4-oxadiazol
    • AC1L6IUZ
    • AG-H-61091
    • 2,5-bis(perfluoroethyl)-1,3,4-oxadiazole
    • 2,5-Bis-(perfluoraethyl)-1,3,4-oxadiazol
    • 2,5-Bis-pentafluoraethyl-1,3,4-oxadiazol
    • DTXSID00237536
    • 1,3,4-OXADIAZOLE, 2,5-BIS(1,1,2,2,2-PENTAFLUOROETHYL)-
    • VQOIQMXVVLTDAI-UHFFFAOYSA-N
    • SCHEMBL2161188
    • NSC-60317
    • NSC 60317
    • 891-87-2
    • MS4ZE6X3RS
    • DTXCID50160027
    • MFCD29066680
    • UNII-MS4ZE6X3RS
    • 2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole
    • Inchi: 1S/C6F10N2O/c7-3(8,5(11,12)13)1-17-18-2(19-1)4(9,10)6(14,15)16
    • InChI Key: VQOIQMXVVLTDAI-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C1=NN=C(C(C(F)(F)F)(F)F)O1)F

Computed Properties

  • Exact Mass: 305.985
  • Monoisotopic Mass: 305.985
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.694
  • Boiling Point: 108°C at 760 mmHg
  • Flash Point: 19.1°C
  • Refractive Index: 1.307

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